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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Alhydrogel®, a widely used

adjuvant in human and veterinary vaccines. We will delve into its precise chemical nature,

physicochemical properties, manufacturing principles, and its immunological mechanism of

action. This document is intended to serve as a detailed resource for professionals in the field

of vaccine development and immunology.

Core Identity: Is Alhydrogel® Aluminum Hydroxide?
Alhydrogel® is a specific, commercially available brand of aluminum-based adjuvant.[1][2][3]

While it is commonly referred to as aluminum hydroxide gel, its chemical structure is more

accurately identified as aluminum oxyhydroxide (AlO(OH)).[2][4][5] It consists of a suspension

of hydrated, crystalline nano- or micron-sized particles of boehmite-like crystals in loose

aggregates.[4] The term "alum," though often used colloquially to refer to aluminum-based

adjuvants like Alhydrogel®, is a general term and does not precisely reflect its chemical

composition.[1][6][7][8]

The distinction between aluminum hydroxide [Al(OH)₃] and aluminum oxyhydroxide [AlO(OH)]

is critical from a chemical standpoint, though in the context of vaccine adjuvants, the term

"aluminum hydroxide" is frequently used to describe products like Alhydrogel®.[5]
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Alhydrogel® is recognized as an international standard preparation for aluminum hydroxide

gels.[3][6][7]
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Chemical Identity

General Term:
Aluminum Hydroxide Adjuvant

(Alum)

Specific Product:
Alhydrogel®

 is a type of

Chemical Formula:
Al(OH)₃

 often implies

Precise Chemical Composition:
Aluminum Oxyhydroxide

(AlO(OH))

 is chemically
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NLRP3 Inflammasome Activation by Alhydrogel®
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Inflammatory Response &
Immune Cell Recruitment
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Experimental Workflow

Step 1:
Antigen Preparation

(Dilute in saline/phosphate buffer)

Step 3:
Adsorption

(Mix antigen and adjuvant.
Incubate with gentle mixing)

Step 2:
Adjuvant Preparation

(Vortex Alhydrogel® suspension)

Step 4:
Characterization (Optional)
(Measure unbound antigen)

Step 5:
Immunization

(Administer to subject,
e.g., subcutaneous injection)

Step 6:
Immune Response Analysis

(e.g., ELISA for antibody titers)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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